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Compound of Interest

Compound Name: Safimaltib

Cat. No.: B8196047 Get Quote

Essential Safety and Handling Guide for
Safimaltib
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Safimaltib (JNJ-67856633), a potent and selective allosteric MALT1 protease inhibitor.

Adherence to these procedures is essential to ensure a safe laboratory environment and

maintain the integrity of your research.

Hazard Identification and Personal Protective
Equipment (PPE)
Safimaltib is classified as harmful if swallowed.[1] Appropriate PPE is mandatory to prevent

exposure during handling.

Recommended Personal Protective Equipment (PPE)
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Activity Required PPE

Weighing and Aliquoting Powder

- Double Nitrile Gloves (ASTM D6978 rated)[2]

[3][4] - Impermeable Gown/Lab Coat[2][3][5] -

Safety Goggles/Face Shield[3][5] - N95

Respirator (if not handled in a containment

primary engineering control)[3][4]

Preparing Solutions

- Double Nitrile Gloves (ASTM D6978 rated)[2]

[3][4] - Impermeable Gown/Lab Coat[2][3][5] -

Safety Goggles/Face Shield[3][5]

Administering to Animals - Nitrile Gloves[5] - Lab Coat[5]

Handling Waste
- Nitrile Gloves[5] - Impermeable Gown/Lab

Coat[2][3][5]

Chemical and Physical Properties
A summary of key quantitative data for Safimaltib is provided below for easy reference.

Property Value Source

Molecular Formula C₂₀H₁₁F₆N₅O₂ [1]

Molecular Weight 467.32 g/mol [1][6][7]

CAS Number 2230273-76-2 [6][8]

Appearance Solid Powder [9]

Purity >98% (HPLC) [9]

Storage and Stability
Proper storage is crucial to maintain the stability and efficacy of Safimaltib.
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Form Storage Temperature Stability

Powder -20°C 3 years

4°C 2 years

In Solvent -80°C 6 months

-20°C 1 month

Source:[6][7][8]

Experimental Protocols: Solution Preparation
Detailed methodologies for preparing Safimaltib solutions for in vitro and in vivo studies are

outlined below.

In Vitro Solution Preparation (DMSO)

Objective: To prepare a stock solution of Safimaltib in Dimethyl Sulfoxide (DMSO).

Methodology:

Equilibrate the Safimaltib vial to room temperature before opening.

Add the appropriate volume of fresh, anhydrous DMSO to the vial to achieve the desired

concentration. For example, to create a 10 mM stock solution, add 0.2140 mL of DMSO to

1 mg of Safimaltib.[7]

If necessary, use an ultrasonic bath to aid in dissolution.[7]

Solubility in DMSO: ≥ 100 mg/mL (213.99 mM)[7]

In Vivo Solution Preparation

Objective: To prepare a formulation of Safimaltib suitable for administration in animal

models.

Methodology (Example Formulation):
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Prepare a stock solution of Safimaltib in DMSO (e.g., 10%).

Sequentially add the following solvents, ensuring the solution is mixed thoroughly after

each addition:

40% PEG300

5% Tween-80

45% saline

The final solution should be clear.

Solubility in this formulation: ≥ 5 mg/mL (10.70 mM)[7]

Procedural Workflow for Handling Safimaltib
The following diagram illustrates the standard operational workflow for safely handling

Safimaltib in a laboratory setting.
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Caption: Standard operational workflow for handling Safimaltib.
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Disposal Plan
All waste materials contaminated with Safimaltib must be disposed of as hazardous chemical

waste.

Solid Waste: Contaminated consumables such as pipette tips, tubes, and gloves should be

collected in a designated, sealed hazardous waste container.

Liquid Waste: Unused solutions containing Safimaltib should be collected in a clearly

labeled, sealed hazardous waste container.

Disposal Vendor: Follow your institution's established procedures for the pickup and disposal

of chemical waste by a certified vendor.

Emergency Protocols
In the event of an exposure or spill, immediate action is critical.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[1]

Spill:

Evacuate the immediate area.

Wear appropriate PPE, including a respirator if the spill involves powder.

Cover the spill with an absorbent material.
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Carefully collect the absorbed material into a sealed container for hazardous waste

disposal.

Decontaminate the spill area with an appropriate cleaning agent.

Signaling Pathway of Safimaltib
Safimaltib is an inhibitor of the MALT1 protease, which is a key component of the CBM

signaling complex. Inhibition of MALT1 disrupts downstream signaling pathways, including NF-

κB.[1]
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Caption: Safimaltib's mechanism of action on the MALT1 signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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